Cas no 611-23-4 (2-Nitrosotoluene)

2-Nitrosotoluene Properties

Names and Identifiers

• 2-Nitrosotoluene
• 1-methyl-2-nitrosobenzene
• 2-Methyl-1-nitrosobenzene
• 2-methyl-nitrosobenzene
• Benzene,1-methyl-2-nitroso
• o-methyl-nitrosobenzene
• o-Nitrosotoluene
• ortho-nitrosotoluene
• TOLUENE,o-NITROSO
• CCRIS 480
• 4-05-00-00844 (Beilstein Handbook Reference)
• NSC677512
• 1‐methyl‐2‐nitrosobenzene (Substrate 3)
• SCHEMBL836649
• 1-Methyl-2-nitrosobenzene
• Q27279561
• EINECS 210-261-4
• NSC-677512
• UNII-H2P2O30ZSS
• Nitrosotoluene
• o-Methylnitrosobenzene
• NSC66507
• NCGC00258471-01
• NCGC00248875-01
• 1-methyl-2-nitroso-benzene
• 2-Methylnitrosobenzene
• Benzene, 1-methyl-2-nitroso-(9CI)
• CHEMBL3184586
• BRN 1927295
• AKOS015889069
• NS00034576
• NSC-66507
• Benzene, 1-methyl-2-nitroso-
• TOLUENE, o-NITROSO-
• Tox21_200917
• DTXCID901065
• CAS-611-23-4
• H2P2O30ZSS
• AS-83108
• NSC 66507
• BDBM108226
• 611-23-4
• 2-Nitrosotoluene, 97%
• DTXSID3021065
• +Expand

• MDL： MFCD00002061
• InChIKey： TWLBRQVYXPMCFK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO/c1-6-4-2-3-5-7(6)8-9/h2-5H,1H3
• SMILES： CC1=CC=CC=C1N=O

Computed Properties

• Exact Mass: 121.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 121.052764
• Heavy Atom Count: 9
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.39290
• PSA: 29.43000
• Refractive Index: 1.5323 (estimate)
• Boiling Point: 225.84°C (rough estimate)
• Melting Point: 72-75 °C (lit.)
• Flash Point: 74.7 °C
• Color/Form: Acicular or columnar crystals
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents.
• Solubility: Soluble in chloroform \ ethanol \ ether
• Density: 1.1344 (rough estimate)